Cas no 84163-12-2 (3-(1-Methyl-4-piperidinyl)-1,2-benzisoxazole Hydrochloride)

• Product Name: 3-(1-Methyl-4-piperidinyl)-1,2-benzisoxazole Hydrochloride
• CAS No: 84163-12-2
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 1064122
• PubChem ID: 13076423
• Update Time: 2025-04-20

3-(1-Methyl-4-piperidinyl)-1,2-benzisoxazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-4-piperidinyl)-1,2-benzisoxazole Hydrochloride
• 3-(1-methylpiperidin-4-yl)-1,2-benzoxazole,hydrochloride
• 3-(1-Methylpiperidin-4-yl)-1,2-benzoxazole--hydrogen chloride (1/1)
• DTXSID80517444
• 3-(1-Methylpiperidin-4-yl)benzo[d]isoxazole hydrochloride
• FT-0672170
• starbld0004359
• SCHEMBL10638213
• 3-(1-methylpiperidin-4-yl)-1,2-benzoxazole;hydrochloride
• 84163-12-2
• DB-303688

• Inchi： 1S/C13H16N2O.ClH/c1-15-8-6-10(7-9-15)13-11-4-2-3-5-12(11)16-14-13;/h2-5,10H,6-9H2,1H3;1H
• InChI Key： VQWDHKXDNJREDM-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C(C2CCN(C)CC2)=N1

Computed Properties

• Exact Mass: 252.10300
• Monoisotopic Mass: 252.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.27000
• LogP: 3.37690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles